Cas no 3973-90-8 (Ethanone, 1-(2-hydroxy-5-methylphenyl)-, oxime)
3973-90-8 structure
Product Name:Ethanone, 1-(2-hydroxy-5-methylphenyl)-, oxime
CAS No:3973-90-8
MF:C9H11NO2
MW:165.189142465591
CID:1510679
PubChem ID:596686
Update Time:2025-04-21
Ethanone, 1-(2-hydroxy-5-methylphenyl)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2-hydroxy-5-methylphenyl)-, oxime
- 6-[1-(hydroxyamino)ethylidene]-4-methylcyclohexa-2,4-dien-1-one
- 3973-90-8
- 2-hydroxy-5-methylphenyl methyl ketone oxime
- SCHEMBL9213713
- DTXSID10425280
-
- Inchi: 1S/C9H11NO2/c1-6-3-4-9(11)8(5-6)7(2)10-12/h3-5,11-12H,1-2H3
- InChI Key: XTKCAANLZVJHCD-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C)C=C1C(C)=NO
Computed Properties
- Exact Mass: 165.078978594g/mol
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 52.8Ų
Ethanone, 1-(2-hydroxy-5-methylphenyl)-, oxime Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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